![molecular formula C14H12ClNO5S B3375272 4-chloro-3-[(4-methoxyphenyl)sulfamoyl]benzoic Acid CAS No. 109029-99-4](/img/structure/B3375272.png)
4-chloro-3-[(4-methoxyphenyl)sulfamoyl]benzoic Acid
Overview
Description
4-chloro-3-[(4-methoxyphenyl)sulfamoyl]benzoic Acid is an organic compound with the molecular formula C14H12ClNO5S . It is used in the synthesis of the drug Bumetanide . It is also the major metabolite of tripamide, a new antihypertensive agent .
Molecular Structure Analysis
The molecular structure of this compound is represented by the SMILES notation: O=C(O)C1=CC=C(Cl)C(S(=O)(NC2=CC=C(OC)C=C2)=O)=C1 .Mechanism of Action
Target of Action
Sulfonamide derivatives, such as this compound, are known to inhibit carbonic anhydrase enzymes, which play a crucial role in maintaining ph balance in the body .
Mode of Action
The compound likely interacts with its targets through the sulfamoyl group, which can form hydrogen bonds with the active site of the enzyme, thereby inhibiting its activity
Biochemical Pathways
Inhibition of carbonic anhydrase enzymes can disrupt several physiological processes, including fluid balance, respiration, and ph regulation .
Pharmacokinetics
Sulfonamides are generally well-absorbed in the gastrointestinal tract, widely distributed in the body, metabolized in the liver, and excreted in the urine .
Result of Action
Inhibition of carbonic anhydrase enzymes can lead to a decrease in the concentration of hydrogen ions in cells, affecting various cellular processes .
Action Environment
Environmental factors such as pH, temperature, and the presence of other substances can influence the action, efficacy, and stability of 4-chloro-3-[(4-methoxyphenyl)sulfamoyl]benzoic acid. For instance, the compound’s solubility and stability can be affected by the pH of the environment .
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-chloro-3-[(4-methoxyphenyl)sulfamoyl]benzoic Acid acid in lab experiments is its potent anti-inflammatory and analgesic properties. This makes it an ideal tool for studying the role of inflammation and pain in various physiological systems. However, one of the limitations of using this compound acid is its potential for off-target effects. This compound acid has been shown to inhibit the activity of other enzymes besides COX, which may lead to unintended effects.
Future Directions
There are a number of future directions for the study of 4-chloro-3-[(4-methoxyphenyl)sulfamoyl]benzoic Acid acid. One area of research is the development of more selective COX inhibitors, which may reduce the potential for off-target effects. Another area of research is the investigation of the role of this compound acid in the treatment of various diseases, such as cancer and Alzheimer's disease. Additionally, the use of this compound acid in combination with other drugs may lead to more effective treatments for a variety of conditions.
Scientific Research Applications
4-chloro-3-[(4-methoxyphenyl)sulfamoyl]benzoic Acid acid has been extensively used in scientific research due to its potent anti-inflammatory and analgesic properties. It has been used to study the effects of NSAIDs on various physiological systems, including the immune system, cardiovascular system, and nervous system. This compound acid has also been used to investigate the role of prostaglandins in inflammation and pain.
Safety and Hazards
properties
IUPAC Name |
4-chloro-3-[(4-methoxyphenyl)sulfamoyl]benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12ClNO5S/c1-21-11-5-3-10(4-6-11)16-22(19,20)13-8-9(14(17)18)2-7-12(13)15/h2-8,16H,1H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DRZUKKVFQKGWOJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NS(=O)(=O)C2=C(C=CC(=C2)C(=O)O)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12ClNO5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101198138 |
Source
|
| Record name | 4-Chloro-3-[[(4-methoxyphenyl)amino]sulfonyl]benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101198138 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
341.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
109029-99-4 |
Source
|
| Record name | 4-Chloro-3-[[(4-methoxyphenyl)amino]sulfonyl]benzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=109029-99-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Chloro-3-[[(4-methoxyphenyl)amino]sulfonyl]benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101198138 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
